molecular formula C11H12N2O3 B8402594 N-Methoxy-N,2-dimethylbenzo[d]oxazole-5-carboxamide

N-Methoxy-N,2-dimethylbenzo[d]oxazole-5-carboxamide

Cat. No.: B8402594
M. Wt: 220.22 g/mol
InChI Key: JXVWBTVELKEFTC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-Methoxy-N,2-dimethylbenzo[d]oxazole-5-carboxamide is a useful research compound. Its molecular formula is C11H12N2O3 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12N2O3

Molecular Weight

220.22 g/mol

IUPAC Name

N-methoxy-N,2-dimethyl-1,3-benzoxazole-5-carboxamide

InChI

InChI=1S/C11H12N2O3/c1-7-12-9-6-8(4-5-10(9)16-7)11(14)13(2)15-3/h4-6H,1-3H3

InChI Key

JXVWBTVELKEFTC-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(O1)C=CC(=C2)C(=O)N(C)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a flask containing 2-methylbenzo[d]oxazole-5-carboxylic acid (1.00 g, 5.64 mmol) was added DCM (40 mL) to give a suspension. Carbonyldiimidazole (1.01 g, 6.21 mmol) was added and the mixture remained homogeneous and was stirred at room temperature for 17 hours, then N,O-dimethylhydroxylamine hydrochloride (688 mg, 7.06 mmol) was added and the mixture was stirred at room temperature for 18 hours. The contents were diluted with water and 1 N NaOH and extracted with DCM (4×50 mL). The combined organics were washed with brine, dried over Na2SO4, filtered and concentrated. Flash chromatography on silica gel (10-40% EtOAc-DCM) gave the title compound as an amber oil.
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1 g
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reactant
Reaction Step One
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40 mL
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1.01 g
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reactant
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N,O-dimethylhydroxylamine hydrochloride
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688 mg
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reactant
Reaction Step Four
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0 (± 1) mol
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solvent
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0 (± 1) mol
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